Cas no 887353-52-8 (N-(T-BOC)-N-ETHYL-4-OXOPENTYLAMINE)

N-(T-BOC)-N-ETHYL-4-OXOPENTYLAMINE Properties

Names and Identifiers

• N-(T-BOC)-N-ETHYL-4-OXOPENTYLAMINE
• ethyl(4-oxopentyl)carbamic Acid 1,1-Dimethylethyl Ester
• Ethyl-(4-oxopentyl)-ethyl-carbamic Acid t-Butyl Ester
• tert-Butyl ethyl(4-oxopentyl)carbamate
• AKOS030255705
• starbld0005088
• 887353-52-8
• FT-0663512
• tert-butyl N-ethyl-N-(4-oxopentyl)carbamate
• DTXSID20652489
• +Expand

• InChIKey： FCDKSCSEAZAHMP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H23NO3/c1-6-13(9-7-8-10(2)14)11(15)16-12(3,4)5/h6-9H2,1-5H3
• SMILES： CCN(CCCC(=O)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 229.16779360g/mol
• Heavy Atom Count: 16
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• LogP: 2.61260
• PSA: 46.61000
• Boiling Point: 311.1±21.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 141.9±22.1 °C
• Density: 1.0±0.1 g/cm3